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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B10787661 Get Quote

Essential Safety and Handling Guide for
MRS2179 Tetrasodium
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling MRS2179 tetrasodium. The following

procedures and recommendations are designed to ensure the safe handling, storage, and

disposal of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for MRS2179 tetrasodium is provided in the table

below.

Property Value Reference

Molecular Weight 513.16 g/mol

Formula C₁₁H₁₃N₅O₉P₂Na₄

Purity ≥98%

Solubility in Water Up to 50 mM

Storage Temperature -20°C

CAS Number 1454889-37-2

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10787661?utm_src=pdf-interest
https://www.benchchem.com/product/b10787661?utm_src=pdf-body
https://www.benchchem.com/product/b10787661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for MRS2179 tetrasodium is not readily available,

an SDS for the closely related MRS2179 ammonium salt hydrate indicates that the substance

is not classified as hazardous according to the Globally Harmonized System (GHS). However,

as with any chemical of unknown toxicity, it is prudent to handle it with care.

General Precautions:

Avoid ingestion, inhalation, and contact with eyes and skin.

Wash hands thoroughly after handling.

A full risk assessment should be conducted by the user before starting any experimental

work.

The following table outlines the recommended personal protective equipment for handling

MRS2179 tetrasodium, based on standard laboratory safety protocols for non-hazardous

chemicals.

PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Not generally required under normal handling

conditions. Use in a well-ventilated area. If dust

is generated, a dust mask or respirator may be

appropriate.
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The following diagram illustrates a typical workflow for preparing and using MRS2179
tetrasodium in a laboratory setting, emphasizing safety and proper handling at each stage.

Experimental Workflow for MRS2179 Tetrasodium

Preparation

Experimentation

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Weigh MRS2179 tetrasodium in a chemical fume hood or on a balance with a draft shield

Dissolve in appropriate solvent (e.g., water) to desired concentration

Perform experimental procedure with the MRS2179 solution

Decontaminate work surfaces

Dispose of waste according to institutional guidelines

Doff Personal Protective Equipment (PPE)
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A typical experimental workflow for handling MRS2179 tetrasodium.

Step-by-Step Handling and Disposal Plan
Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the compound in a tightly sealed container at -20°C in a designated and properly

labeled area.

Preparation of Solutions:

Don appropriate PPE: Before handling the compound, put on a lab coat, safety glasses, and

nitrile gloves.

Weighing: If working with the solid form, weigh the required amount in a chemical fume hood

or on a balance with a draft shield to minimize inhalation of any airborne particles.

Dissolving: Prepare solutions in a well-ventilated area. MRS2179 tetrasodium is soluble in

water up to 50 mM. For sterile applications, the solution should be sterile-filtered.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontamination solution.

For larger spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan:

The SDS for the ammonium salt hydrate form suggests that small quantities may be disposed

of with household waste. However, it is crucial to adhere to local and institutional regulations for
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chemical waste disposal.

Unused solid material: Dispose of as chemical waste in a properly labeled container.

Solutions: Depending on the solvent and concentration, the waste may need to be collected

in a designated hazardous waste container. Do not pour solutions down the drain unless

permitted by local regulations.

Contaminated materials: Any materials that have come into contact with MRS2179
tetrasodium (e.g., pipette tips, gloves, absorbent paper) should be disposed of as chemical

waste.

The following diagram outlines the decision-making process for the disposal of MRS2179
tetrasodium waste.

Waste Disposal Plan for MRS2179 Tetrasodium

Identify Waste Type
(Solid, Liquid, Contaminated Material)

Consult Institutional and Local
Waste Disposal Guidelines

Segregate Waste into
Appropriate Labeled Containers

Arrange for Pickup by
Environmental Health and Safety (EHS)
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A decision-making workflow for the disposal of MRS2179 tetrasodium waste.

To cite this document: BenchChem. [Personal protective equipment for handling MRS2179
tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787661#personal-protective-equipment-for-
handling-mrs2179-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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